Cas no 123251-09-2 ((S)-Patulin Methyl Ether)

• Product Name: (S)-Patulin Methyl Ether
• CAS No: 123251-09-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 1062138
• PubChem ID: 14356658
• Update Time: 2025-07-12

(S)-Patulin Methyl Ether Chemical and Physical Properties

Names and Identifiers

• (S)-Patulin Methyl Ether
• (4S)-4-methoxy-4,6-dihydrofuro[3,2-c]pyran-2-one
• (S)-Patulin Methyl E
• methylpatulin
• 4-methoxy-4,6-dihydrouro[3,2-c]pyran-2-one
• CHEBI:210120
• (S)-O-Methyl Patulin
• (4S)-4-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one
• (4S)-4-methoxy-2H,4H,6H-furo[3,2-c]pyran-2-one
• Aspergilsmin C
• 123251-09-2
• (S)-4-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one
• A905713
• DTXSID60559302
• J-004902
• (S)-4-Methoxy-4H-furo[3,2-c]pyran-2(6H)-one; (S)-O-Methyl Patulin;

• Inchi： 1S/C8H8O4/c1-10-8-5-4-7(9)12-6(5)2-3-11-8/h2,4,8H,3H2,1H3/t8-/m0/s1
• InChI Key： VPGCSEQPAOOVGQ-QMMMGPOBSA-N
• SMILES： O1CC=C2C(=CC(=O)O2)[C@H]1OC

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 0.35620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans